Cas no 648420-75-1 (1-chloro-4-(isocyanatomethyl)-2-(trifluoromethyl)benzene)

• Product Name: 1-chloro-4-(isocyanatomethyl)-2-(trifluoromethyl)benzene
• CAS No: 648420-75-1
• MF: C₉H₅ClF₃NO
• MW: 235.590311765671
• MDL: MFCD32851968
• CID: 415066
• PubChem ID: 58807099
• Update Time: 2025-08-03

1-chloro-4-(isocyanatomethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(isocyanatomethyl)-2-(trifluoromethyl)-
• 1-chloro-4-(isocyanatomethyl)-2-(trifluoromethyl)benzene
• EN300-1939786
• 648420-75-1
• DTXSID90730283
• 4-chloro-3-trifluoromethylbenzyl isocyanate
• SCHEMBL5654790

• MDL： MFCD32851968
• Inchi： 1S/C9H5ClF3NO/c10-8-2-1-6(4-14-5-15)3-7(8)9(11,12)13/h1-3H,4H2
• InChI Key： WMMRHJLJRFYXGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN=C=O)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 235.00125
• Monoisotopic Mass: 235.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43